4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone

• Molecular Formula: C16H23N3O2S
• Molecular Weight: 321.4 g/mol
• IUPAC Name: 1-[(Z)-(4-butoxy-3-methoxyphenyl)methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C16H23N3O2S/c1-4-6-10-21-14-8-7-13(11-15(14)20-3)12-18-19-16(22)17-9-5-2/h5,7-8,11-12H,2,4,6,9-10H2,1,3H3,(H2,17,19,22)/b18-12-
• InChI Key: USCOENYWYXHMPU-PDGQHHTCSA-N
• Isomeric SMILES: CCCCOC1=C(C=C(C=C1)/C=N\NC(=S)NCC=C)OC
• SMILES: CCCCOC1=C(C=C(C=C1)C=NNC(=S)NCC=C)OC

Description

4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone, also known as BAMT, is a compound that has been studied for its potential therapeutic applications. BAMT belongs to the class of thiosemicarbazones, which are organic compounds containing a thiosemicarbazide functional group. Thiosemicarbazones have been found to exhibit a wide range of biological activities, including antiviral, antitumor, and antibacterial properties.

Mechanism of Action

The exact mechanism of action of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone is not fully understood. However, it is believed that 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone inhibits the activity of ribonucleotide reductase, an enzyme that is involved in DNA synthesis. By inhibiting this enzyme, 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone may prevent cancer cells from proliferating and dividing.
Biochemical and physiological effects:
4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone has been found to induce apoptosis, or programmed cell death, in cancer cells. This process involves the activation of caspases, which are enzymes that play a key role in the apoptotic pathway. 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone has also been found to inhibit the expression of matrix metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix proteins. This may prevent cancer cells from invading and metastasizing to other parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone is its low toxicity, which makes it a potentially safe and effective anticancer agent. However, one limitation of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone is its poor solubility in water, which may limit its efficacy in vivo.

Future Directions

Further research is needed to fully understand the mechanism of action of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone and its potential therapeutic applications. Future studies could focus on optimizing the synthesis of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone to improve its solubility and bioavailability. In addition, studies could investigate the use of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone in combination with other anticancer drugs to enhance its efficacy. Finally, studies could explore the use of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone in animal models to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone involves the reaction of 4-butoxy-3-methoxybenzaldehyde with N-allylthiosemicarbazide in the presence of a catalyst. The resulting product is a yellow crystalline solid with a melting point of 170-172°C.

Scientific Research Applications

4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone exhibits antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. 4-butoxy-3-methoxybenzaldehyde N-allylthiosemicarbazone has also been found to enhance the cytotoxicity of other anticancer drugs, such as cisplatin and doxorubicin.